Cas no 694466-73-4 (1-(4-benzylpiperazin-1-yl)-3-4-(4-chlorobenzoyl)phenoxypropan-2-ol)

• Product Name: 1-(4-benzylpiperazin-1-yl)-3-4-(4-chlorobenzoyl)phenoxypropan-2-ol
• CAS No: 694466-73-4
• MF: C₂₇H₂₉ClN₂O₃
• MW: 464.983766317368
• CID: 6039114
• PubChem ID: 2945683
• Update Time: 2025-06-11

1-(4-benzylpiperazin-1-yl)-3-4-(4-chlorobenzoyl)phenoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylpiperazin-1-yl)-3-4-(4-chlorobenzoyl)phenoxypropan-2-ol
• [4-[3-(4-benzylpiperazin-1-yl)-2-hydroxypropoxy]phenyl]-(4-chlorophenyl)methanone
• Z274555104
• F1757-0014
• 694466-73-4
• {4-[3-(4-benzyl-1-piperazinyl)-2-hydroxypropoxy]phenyl}(4-chlorophenyl)methanone
• (4-(3-(4-benzylpiperazin-1-yl)-2-hydroxypropoxy)phenyl)(4-chlorophenyl)methanone
• 1-(4-benzylpiperazin-1-yl)-3-[4-(4-chlorobenzoyl)phenoxy]propan-2-ol
• AKOS002242706
• AKOS016316646
• 4-chlorophenyl 4-{2-hydroxy-3-[4-benzylpiperazinyl]propoxy}phenyl ketone

• Inchi： 1S/C27H29ClN2O3/c28-24-10-6-22(7-11-24)27(32)23-8-12-26(13-9-23)33-20-25(31)19-30-16-14-29(15-17-30)18-21-4-2-1-3-5-21/h1-13,25,31H,14-20H2
• InChI Key： DJFYBISBHODJNA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCC(O)CN2CCN(CC3=CC=CC=C3)CC2)C=C1)(C1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 464.1866705g/mol
• Monoisotopic Mass: 464.1866705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 1-(4-benzylpiperazin-1-yl)-3-4-(4-chlorobenzoyl)phenoxypropan-2-ol

Introduction to 1-(4-benzylpiperazin-1-yl)-3-4-(4-chlorobenzoyl)phenoxypropan-2-ol and Its Significance in Modern Chemical Research

1-(4-benzylpiperazin-1-yl)-3-4-(4-chlorobenzoyl)phenoxypropan-2-ol, identified by its CAS number 694466-73-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a benzylpiperazine moiety and a chlorobenzoyl substituent, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and biologists.

The benzylpiperazine core is a well-documented pharmacophore in drug discovery, known for its role in modulating various biological pathways. Its structural similarity to other piperazine derivatives suggests that 1-(4-benzylpiperazin-1-yl)-3-4-(4-chlorobenzoyl)phenoxypropan-2-ol may exhibit similar pharmacological effects, particularly in the context of central nervous system (CNS) disorders. Recent studies have highlighted the importance of piperazine-based compounds in the treatment of neurological conditions, such as depression and anxiety, due to their ability to interact with serotonin and dopamine receptors.

The 4-chlorobenzoyl group attached to the phenoxypropanol backbone introduces additional electronic and steric features that can influence the compound's binding affinity and metabolic stability. This moiety is often employed in medicinal chemistry to enhance drug-like properties, including solubility and bioavailability. The combination of these structural elements in 1-(4-benzylpiperazin-1-yl)-3-4-(4-chlorobenzoyl)phenoxypropan-2-ol makes it a promising candidate for further investigation in the quest for novel therapeutics.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathogenesis. The phenoxypropanol backbone of this compound suggests potential interactions with enzymes such as cytochrome P450 (CYP) isoforms, which play a crucial role in drug metabolism. Understanding these interactions is essential for predicting pharmacokinetic profiles and optimizing drug design.

One of the most compelling aspects of 1-(4-benzylpiperazin-1-yl)-3-4-(4-chlorobenzoyl)phenoxypropan-2-ol is its versatility as a chemical scaffold. Researchers have demonstrated its utility in generating libraries of derivatives for high-throughput screening (HTS) campaigns. By modifying various functional groups within the molecule, scientists can fine-tune its pharmacological activity to target specific diseases or biological pathways. This approach has been successfully applied in the discovery of drugs for cancer, inflammation, and infectious diseases.

The synthesis of 1-(4-benzylpiperazin-1-yl)-3-4-(4-chlorobenzoyl)phenoxypropan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex core structure efficiently. These methods not only improve yield but also enhance purity, which is critical for subsequent biological evaluations.

From a biological perspective, the compound's potential lies in its ability to modulate neurotransmitter systems and ion channels. Preclinical studies have begun to explore its effects on models of pain perception, motor coordination, and cognitive function. The benzylpiperazine moiety's interaction with neurotransmitter receptors suggests that it may influence signaling pathways involved in these processes. Further research is needed to elucidate its exact mechanism of action and identify any potential side effects.

The role of computational chemistry in drug discovery has also been instrumental in understanding the behavior of 1-(4-benzylpiperazin-1-yl)-3-4-(4-chlorobenzoyl)phenoxypropan-2-ol. Molecular docking simulations have been used to predict how this compound might bind to target proteins, providing insights into its binding affinity and selectivity. These predictions are invaluable for guiding experimental efforts and reducing the time required for hit identification.

In conclusion,1-(4-benzylpiperazin-1-y l)-3 - 4 - ( 4 - chlor ob enz oy l ) pheno x y pro pan - 2 - ol ( CAS no . 69 44 66 - 73 - 4 ) represents a fascinating subject of study with significant implications for therapeutic development. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.